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Compound of Interest

Compound Name: Diisopropyl phthalate

Cat. No.: B1670631

For immediate release: This document provides essential safety and logistical information for
the proper disposal of diisopropyl phthalate (DIPP), ensuring the safety of laboratory
personnel and compliance with environmental regulations. This guidance is intended for
researchers, scientists, and drug development professionals.

Diisopropyl phthalate, a commonly used plasticizer, requires careful management as a
laboratory waste product. While not explicitly listed as a hazardous waste by the U.S.
Environmental Protection Agency (EPA), it may be considered hazardous if it exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity. Therefore, it is crucial to follow
established protocols for chemical waste disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
o Gloves: Wear chemically resistant gloves. Always inspect gloves for integrity before use.
o Eye Protection: Use safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard lab coat is required to protect from splashes.
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o Respiratory Protection: If there is a risk of generating vapors or aerosols, use a respirator
with an appropriate cartridge.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid direct contact with skin and eyes.

Do not inhale fumes or vapors.

Prevent the release of DIPP into the environment. It should not be disposed of down the
drain.[1][2]

In case of a spill, immediately contain the material with an inert absorbent (e.g., vermiculite, dry
sand) and collect it for disposal. Ensure the cleanup area is well-ventilated.

Step-by-Step Disposal Protocol

The proper disposal of diisopropyl phthalate waste involves a systematic approach from
collection to final disposal by a licensed waste management contractor.

1. Waste Collection and Segregation:
o Collect DIPP waste in a designated, properly labeled container.
e The container must be compatible with DIPP and have a secure, tight-fitting lid.

» Do not mix DIPP waste with other incompatible chemical wastes. For instance, keep it
separate from strong oxidizing agents.

2. Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Diisopropyl Phthalate".

Include the date when the first drop of waste was added to the container.
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» Store the sealed container in a designated satellite accumulation area (SAA) that is at or
near the point of generation.

e The SAA should be a secondary containment system to prevent spills from spreading.

3. Waste Characterization:

o While diisopropyl phthalate is not a listed hazardous waste, a hazardous waste
determination must be performed.

e This involves assessing if the waste exhibits any of the four characteristics of hazardous
waste:

[¢]

Ignitability: Flashpoint below 140°F (60°C).

[¢]

Corrosivity: pH less than or equal to 2, or greater than or equal to 12.5.

[e]

Reactivity: Unstable under normal conditions.

o

Toxicity: If it contains contaminants at concentrations exceeding regulatory limits.

o Consult your institution's Environmental Health and Safety (EHS) department for assistance
with this determination.

4. Arranging for Disposal:

e Once the container is full or has been in storage for the maximum allowed time (typically one
year for non-acute hazardous waste), contact your institution's EHS department to arrange
for pickup.

» Provide all necessary information about the waste, including its composition and volume.

» Do not attempt to transport the waste off-site yourself. Disposal must be handled by a
licensed hazardous waste contractor.

Quantitative Disposal and Regulatory Information
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The following table summarizes key quantitative data and regulatory information relevant to the

disposal of diisopropyl phthalate.

Parameter

Valuel/Information

Source/Regulation

RCRA Hazardous Waste Code

Not explicitly listed. Waste may
be hazardous if it exhibits
D001 (Ignitability), D002
(Corrosivity), D003
(Reactivity), or is determined to
be toxic (D004-D043).

40 CFR Part 261

Concentration Limits in

Products

While not a direct disposal limit
for lab waste, some regulations
for consumer products limit
certain phthalates to < 0.1% by
weight. This can serve as a

conservative reference point.

Consumer Product Safety
Improvement Act (CPSIA)

Satellite Accumulation Area
(SAA) Volume Limit

A maximum of 55 gallons of
hazardous waste may be
accumulated.

University of Pennsylvania
EHRS Guidelines[3]

SAA Time Limit

Containers can remain in an
SAA for up to one year. Once
full, they must be removed

within three days.

Central Washington University
Laboratory Hazardous Waste

Disposal Guidelines[4]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of diisopropyl

phthalate waste in a laboratory setting.
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Caption: A flowchart outlining the key steps for the safe disposal of diisopropyl phthalate
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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